Cas no 66621-73-6 (2-pyrimidin-2-ylacetic acid)

• Product Name: 2-pyrimidin-2-ylacetic acid
• CAS No: 66621-73-6
• MF: C₆H₆N₂O₂
• MW: 138.124041080475
• MDL: MFCD04973302
• CID: 58488
• PubChem ID: 12367098
• Update Time: 2025-10-29

2-pyrimidin-2-ylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-Pyrimidineacetic acid
• 2-pyrimidin-2-ylacetic acid
• GS-6145
• AM20100612
• SY004102
• 2-pyrimidineacetic acid, AldrichCPR
• PYRIMIDIN-2-YL-ACETIC ACID
• 2-Pyrimidine acetic acid
• AKOS005259315
• MFCD04973302
• carboxymethylpyrimidine
• DTXSID40494580
• CS-0019278
• 66621-73-6
• 2-Pyrimidineacetate
• diethyl (2r,3r)-2,3-epoxysuccinate
• AC-4431
• 2-(pyrimidin-2-yl)acetic acid
• A835506
• NRRCYZPJUABYHL-UHFFFAOYSA-N
• PD020337
• CHEBI:173666
• (Pyrimid-2-yl)acetic acid
• FT-0649024
• J-510316
• PB34087
• (Pyrimidin-2-yl)acetic acid
• SCHEMBL874090
• PYRIMIDIN-2-YLACETIC ACID
• DB-004141

• MDL： MFCD04973302
• Inchi： 1S/C6H6N2O2/c9-6(10)4-5-7-2-1-3-8-5/h1-3H,4H2,(H,9,10)
• InChI Key： NRRCYZPJUABYHL-UHFFFAOYSA-N
• SMILES： OC(CC1N=CC=CN=1)=O

Computed Properties

• Exact Mass: 138.04300
• Monoisotopic Mass: 138.042927438g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 121
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 63.1Ų

Experimental Properties

• Color/Form: No data avaiable
• Density: No data available
• Melting Point: No data available
• Boiling Point: No data available
• Flash Point: 127.7℃
• Refractive Index: 1.562
• PSA: 63.08000
• LogP: 0.10370
• Vapor Pressure: No data available

2-pyrimidin-2-ylacetic acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazard Category Code： 36/37/38-22
• Safety Instruction： S26; S36
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives

Additional information on 2-pyrimidin-2-ylacetic acid

Exploring the Versatile Applications of 2-Pyrimidin-2-ylacetic Acid (CAS No. 66621-73-6)

2-Pyrimidin-2-ylacetic acid (CAS No. 66621-73-6) is a specialized organic compound that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and material science. This compound, characterized by its pyrimidine ring and acetic acid moiety, serves as a key intermediate in the synthesis of various biologically active molecules. Researchers and industry professionals are increasingly interested in its potential due to its unique structural properties and reactivity.

The chemical structure of 2-pyrimidin-2-ylacetic acid features a pyrimidine ring attached to an acetic acid group, making it a valuable building block for drug discovery. Pyrimidine derivatives are widely recognized for their role in medicinal chemistry, particularly in the development of antiviral, anticancer, and anti-inflammatory agents. With the growing demand for novel therapeutic compounds, 2-pyrimidin-2-ylacetic acid has become a focal point in the search for innovative treatments.

One of the most compelling applications of 2-pyrimidin-2-ylacetic acid is in the pharmaceutical industry. The compound's ability to act as a precursor for active pharmaceutical ingredients (APIs) has made it indispensable in drug synthesis. For instance, it is used in the production of kinase inhibitors, which are critical in targeted cancer therapies. The rise of personalized medicine and the need for precision drugs have further amplified the importance of this compound in modern pharmacology.

Beyond pharmaceuticals, 2-pyrimidin-2-ylacetic acid also finds utility in agrochemical research. Pyrimidine-based compounds are known for their herbicidal and fungicidal properties, making them essential in crop protection. As global food security becomes a pressing issue, the development of efficient and environmentally friendly agrochemicals has gained momentum. 2-Pyrimidin-2-ylacetic acid contributes to this effort by enabling the synthesis of next-generation pesticides that are both effective and sustainable.

In material science, 2-pyrimidin-2-ylacetic acid is explored for its potential in creating advanced polymers and coatings. The compound's ability to form stable bonds with other molecules allows for the design of materials with tailored properties, such as enhanced durability or conductivity. With the increasing focus on green chemistry and sustainable materials, researchers are investigating how 2-pyrimidin-2-ylacetic acid can contribute to eco-friendly innovations.

The synthesis and purification of 2-pyrimidin-2-ylacetic acid require specialized techniques to ensure high purity and yield. Common methods include the condensation of pyrimidine derivatives with acetic acid precursors under controlled conditions. Advances in catalytic processes and green chemistry have improved the efficiency of these synthetic routes, making 2-pyrimidin-2-ylacetic acid more accessible for industrial applications.

Market trends indicate a steady growth in the demand for 2-pyrimidin-2-ylacetic acid, driven by its expanding applications in pharmaceuticals and agrochemicals. Companies specializing in fine chemicals and custom synthesis are increasingly offering this compound to meet the needs of research and development teams. Additionally, the rise of contract research organizations (CROs) has further boosted its availability, enabling smaller firms to access high-quality intermediates for their projects.

For researchers and industry professionals, understanding the properties and applications of 2-pyrimidin-2-ylacetic acid is crucial. Its versatility and relevance in cutting-edge fields make it a compound worth exploring. Whether you are involved in drug discovery, agricultural innovation, or material science, 2-pyrimidin-2-ylacetic acid offers exciting opportunities for advancement.

In conclusion, 2-pyrimidin-2-ylacetic acid (CAS No. 66621-73-6) stands out as a multifunctional compound with significant potential across multiple industries. Its role in pharmaceuticals, agrochemicals, and material science underscores its importance in modern chemistry. As research continues to uncover new applications, 2-pyrimidin-2-ylacetic acid is poised to remain a key player in scientific and industrial advancements.